Cas no 2035007-42-0 ((E)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-phenylethene-1-sulfonamide
• CAS No: 2035007-42-0
• MF: C₁₉H₂₁NO₃S
• MW: 343.439944028854
• CID: 5355834
• Update Time: 2025-07-17

(E)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-2-phenylethenesulfonamide
• (E)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-phenylethene-1-sulfonamide

• Inchi： 1S/C19H21NO3S/c1-23-19(13-17-9-5-6-10-18(17)14-19)15-20-24(21,22)12-11-16-7-3-2-4-8-16/h2-12,20H,13-15H2,1H3/b12-11+
• InChI Key： NWRGRQVOFDGERR-VAWYXSNFSA-N
• SMILES： C(/S(NCC1(OC)CC2=C(C1)C=CC=C2)(=O)=O)=C\C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (E)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-phenylethene-1-sulfonamide

Comprehensive Overview of (E)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-phenylethene-1-sulfonamide (CAS No. 2035007-42-0)

The compound (E)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-phenylethene-1-sulfonamide (CAS No. 2035007-42-0) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a 2-methoxy-2,3-dihydro-1H-indene core with a phenylvinylsulfonamide moiety, offering potential applications in drug discovery and material science. Researchers are particularly interested in its stereochemistry, as the (E)-configuration of the double bond plays a critical role in its biological activity and molecular interactions.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. (E)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-phenylethene-1-sulfonamide stands out for its potential as a small-molecule modulator in targeting specific protein-protein interactions. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after. The compound's methoxy group and dihydroindene scaffold further enhance its pharmacokinetic properties, making it a candidate for further optimization in drug development pipelines.

The synthesis of 2035007-42-0 involves multi-step organic reactions, often starting from commercially available indenyl precursors. Key steps include Friedel-Crafts alkylation, sulfonamide coupling, and stereoselective olefination. These methods are widely discussed in academic circles, especially in the context of green chemistry and atom-economical processes. Researchers are exploring catalytic systems to improve the yield and sustainability of its production, addressing the growing emphasis on environmentally friendly synthesis in the chemical industry.

From a pharmacological perspective, preliminary studies suggest that (E)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-phenylethene-1-sulfonamide may exhibit anti-inflammatory and kinase inhibitory properties. This has sparked interest in its potential applications for chronic inflammatory diseases and cancer therapeutics, areas where patients and clinicians actively seek novel treatment options. Its mechanism of action is hypothesized to involve allosteric modulation of signaling pathways, a hot topic in contemporary drug design forums.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques confirm its purity and stereochemical integrity, which are crucial for reproducibility in biological assays. The compound's logP value and solubility profile are frequently analyzed to predict its drug-likeness, a common search query among medicinal chemists evaluating new chemical entities.

In material science, the conjugated π-system of 2035007-42-0 has prompted investigations into its optoelectronic properties. Its potential use in organic semiconductors or light-emitting diodes (OLEDs) aligns with the global push toward sustainable energy solutions. The compound's thermal stability and charge transport characteristics are subjects of ongoing research, particularly in nanotechnology communities focused on next-generation electronic materials.

Regulatory and safety assessments of (E)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-phenylethene-1-sulfonamide follow standard OECD guidelines for new chemical substances. While not classified as hazardous, proper handling protocols emphasize laboratory safety measures—a recurring theme in scientific workflows. Its structure-activity relationship (SAR) studies are documented in peer-reviewed journals, contributing to open-access databases that support collaborative research initiatives worldwide.

Future directions for this compound include structure-based optimization to enhance selectivity and in vivo efficacy. With the rise of AI-assisted molecular modeling, computational chemists are leveraging machine learning algorithms to predict derivatives with improved binding affinities. This intersection of computational chemistry and experimental validation reflects broader trends in accelerating drug discovery timelines, a frequently searched topic among biotech professionals.